4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-[cyclopropyl(methyl)sulfamoyl]-N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H23N3O3S2/c1-14-4-5-15(2)19(12-14)20-13-29-22(23-20)24-21(26)16-6-10-18(11-7-16)30(27,28)25(3)17-8-9-17/h4-7,10-13,17H,8-9H2,1-3H3,(H,23,24,26)
• InChI Key: KBLTYSUZHALWPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CC4
• Molecular Formula: C22H23N3O3S2
• Molecular Weight: 441.6 g/mol
• CAS No.: 922447-13-0

Description

4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H23N3O3S2 and its molecular weight is 441.56. The purity is usually 95%.
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Scientific Research Applications

DNA Interaction and Cellular Applications

The compound "4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)benzamide" exhibits similarities in structure and potential applications to Hoechst 33258 and its analogues, known for their strong binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. Such compounds are utilized as fluorescent DNA stains due to their ability to enter cells readily and have applications in chromosome and nuclear staining, flow cytometry, and plant cell biology. Moreover, Hoechst derivatives serve as radioprotectors and topoisomerase inhibitors, highlighting their significance in drug design and molecular studies on DNA sequence recognition and binding (Issar & Kakkar, 2013).

Application in Metal Complexes

N-alkylphenothiazines, closely related in structure to the compound of interest, have been recognized for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. These compounds' ability to coordinate with metals and form biologically active metal complexes with various antimicrobial activities and cytotoxic effects against tumor cell lines indicates their potential in synthesizing new related derivatives and studying their properties and applications (Krstić et al., 2016).

Antioxidant and Anti-inflammatory Properties

Benzofused thiazole derivatives, structurally similar to the compound , have been explored as potential alternative antioxidant and anti-inflammatory agents. These derivatives exhibit significant in vitro antioxidant and anti-inflammatory activities, underlining their potential as therapeutic agents for conditions involving oxidative stress and inflammation (Raut et al., 2020).